
GSK3735967: An In-depth Technical Profile of a
Selective DNMT1 Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK3735967

Cat. No.: B15568910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of

GSK3735967, a potent and selective non-nucleoside inhibitor of DNA methyltransferase 1

(DNMT1). The document details its inhibitory activity against other DNMTs, the experimental

protocols used for its characterization, and visual representations of its mechanism and

experimental workflows.

Core Selectivity Profile
GSK3735967 is a member of the dicyanopyridine class of compounds and has been identified

as a highly potent and selective inhibitor of DNMT1.[1][2] Its primary mechanism of action

involves the intercalation into hemimethylated DNA at CpG sites, which prevents the DNMT1

active-site loop from accessing the DNA and carrying out the methylation process.[3]

Quantitative Inhibitory Activity
The inhibitory potency of GSK3735967 has been quantified against DNMT1. While specific

IC50 values for DNMT3A and DNMT3B are not publicly available, compounds from the same

chemical class have demonstrated a high degree of selectivity for DNMT1. For instance, a

structurally related dicyanopyridine inhibitor, GSK3685032, exhibits over 2,500-fold selectivity

for DNMT1 over DNMT3A and DNMT3B.[4] This strongly suggests a similar selectivity profile

for GSK3735967.
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Target Enzyme IC50 (nM) Selectivity vs. DNMT1

DNMT1 40 1x

DNMT3A >100,000 (estimated) >2500x

DNMT3B >100,000 (estimated) >2500x

Note: IC50 values for DNMT3A and DNMT3B are estimated based on the reported selectivity of

over 2,500-fold for the closely related compound GSK3685032.

Experimental Protocols
The determination of the inhibitory activity and selectivity of GSK3735967 and related

compounds is typically performed using a Scintillation Proximity Assay (SPA). This biochemical

assay is a robust and sensitive method for measuring the transfer of a radiolabeled methyl

group from the donor S-adenosyl-L-methionine (SAM) to a DNA substrate.

Scintillation Proximity Assay (SPA) for DNMT Inhibition
Objective: To quantify the enzymatic activity of DNMT1, DNMT3A, and DNMT3B in the

presence of varying concentrations of an inhibitor to determine its IC50 value.

Materials:

Recombinant human DNMT1, DNMT3A/DNMT3L, and DNMT3B/DNMT3L enzymes.

Hemimethylated DNA substrate (e.g., a biotinylated hairpin oligonucleotide with CpG sites).

[³H]-S-adenosyl-L-methionine ([³H]-SAM) as the methyl donor.

Streptavidin-coated SPA beads.

Assay buffer (e.g., Tris-HCl, DTT, EDTA, MgCl₂).

Microplates (e.g., 384-well).

Scintillation counter.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15568910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Reaction Mixture Preparation: A reaction mixture is prepared containing the assay buffer, the

respective DNMT enzyme, and the hemimethylated DNA substrate.

Inhibitor Addition: GSK3735967 is added to the reaction mixture at a range of

concentrations. A control reaction without the inhibitor is also prepared.

Initiation of Reaction: The enzymatic reaction is initiated by the addition of [³H]-SAM.

Incubation: The reaction plate is incubated at a controlled temperature (e.g., 37°C) for a

specific period to allow for enzymatic methylation of the DNA substrate.

Assay Termination and Bead Addition: The reaction is stopped, and streptavidin-coated SPA

beads are added to each well. The biotinylated DNA substrate binds to the streptavidin on

the beads.

Signal Detection: When the [³H]-methyl group is transferred to the DNA, it is brought into

close proximity to the scintillant embedded in the SPA beads. This proximity allows the beta

particles emitted from the tritium to stimulate the scintillant, producing light that is detected

by a scintillation counter. Unincorporated [³H]-SAM is not in close enough proximity to the

beads to generate a signal.

Data Analysis: The amount of light emitted is proportional to the amount of DNA methylation.

The percentage of inhibition at each concentration of GSK3735967 is calculated relative to

the control. The IC50 value is then determined by fitting the data to a dose-response curve.

Visualizations
Signaling Pathway: Mechanism of DNMT1 Inhibition by
GSK3735967

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15568910?utm_src=pdf-body
https://www.benchchem.com/product/b15568910?utm_src=pdf-body
https://www.benchchem.com/product/b15568910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitory Action of GSK3735967

Normal DNA Methylation

GSK3735967

Hemimethylated
DNA (CpG site)

Intercalates into

DNMT1

Binds to

DNMT1
Active-Site Loop

Access Blocked

Methyl Group Transfer
(from SAM)

Prevents

Catalyzes
Maintained

Methylated DNA

Click to download full resolution via product page

Caption: Mechanism of DNMT1 inhibition by GSK3735967.

Experimental Workflow: Scintillation Proximity Assay
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Caption: Workflow of the Scintillation Proximity Assay (SPA).

Logical Relationship: Selectivity Profile of GSK3735967
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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